Ethyl 4-hydroxy-7-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate

• IUPAC Name: ethyl 4-hydroxy-7-methyl-2-oxo-1H-1,8-naphthyridine-3-carboxylate
• InChI: InChI=1S/C12H12N2O4/c1-3-18-12(17)8-9(15)7-5-4-6(2)13-10(7)14-11(8)16/h4-5H,3H2,1-2H3,(H2,13,14,15,16)
• InChI Key: MLQCLABPIVHEMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(NC1=O)N=C(C=C2)C)O
• Molecular Formula: C12H12N2O4
• DSSTOX Substance ID: DTXSID00716351
• Molecular Weight: 248.23 g/mol
• CAS No.: 76336-15-7

Description

Ethyl 4-hydroxy-7-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate is a compound that has been studied for its potential in various chemical reactions. It has been used in the synthesis of analogs of Lucanthone, which have antitumor and bactericidal properties.

Synthesis Analysis

This compound has been involved in an Ugi-type multicomponent condensation through a Smiles rearrangement in replacement of acid components. The new four-component process leads readily and efficiently to heterocyclic enamines. This report is an outstanding strategy for the preparation of new biologically structures containing peptidic or pseudo-peptidic with quinolin-2 (1 H )-one scaffolds.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C15H14N2O4. The InChI code for this compound is 1S/C15H14N2O4/c1-4-8-17-13-10 (7-6-9 (3)16-13)12 (18)11 (14 (17)19)15 (20)21-5-2/h1,6-7,11H,5,8H2,2-3H3.

Chemical Reactions Analysis

The compound participates in an Ugi-type multicomponent condensation through a Smiles rearrangement in replacement of acid components. The new four-component process leads readily and efficiently to heterocyclic enamines.

Mechanism of Action

Target of Action

The primary targets of Ethyl 4-hydroxy-7-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate are currently unknown. This compound belongs to the class of 1,8-naphthyridines , which are known to exhibit diverse biological activities and have been used in the treatment of bacterial infections .

Mode of Action

1,8-naphthyridines, in general, are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

1,8-naphthyridines are known to influence a variety of biological pathways due to their diverse biological activities .

Result of Action

Compounds containing a 1,8-naphthyridine core have been found to exhibit antimicrobial and antitumor activities .

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 4-hydroxy-7-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate in laboratory experiments include its versatility, its ability to form complexes with organic molecules, and its low cost. However, this compound is also limited by its instability, its low solubility in water, and its potential to cause skin irritation.

Future Directions

Future research on Ethyl 4-hydroxy-7-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate could focus on its potential therapeutic applications, such as its ability to act as an antioxidant and anti-inflammatory agent. Additionally, further research could be conducted to further explore the mechanism of action of this compound, as well as its potential interactions with other compounds. Additionally, research could be conducted to explore the potential of this compound as a catalyst in the synthesis of other compounds. Finally, research could be conducted to explore the potential of this compound as a fluorescent dye, as well as its potential use in the development of new materials.

Scientific Research Applications

Ethyl 4-hydroxy-7-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate is used in a wide range of scientific research applications, including the synthesis of pharmaceuticals, the synthesis of organic compounds, the synthesis of polymers and the synthesis of biochemicals. This compound is also used in the synthesis of catalysts, the synthesis of enzymes, the synthesis of surfactants and the synthesis of fluorescent dyes.

Biochemical Analysis

Biochemical Properties

Ethyl 4-hydroxy-7-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to interact with certain oxidoreductases and transferases, affecting their catalytic functions. The nature of these interactions often involves the formation of hydrogen bonds and hydrophobic interactions, which stabilize the enzyme-substrate complex and modulate the enzyme’s activity .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound has been shown to modulate the MAPK/ERK signaling pathway, leading to changes in gene expression that affect cell proliferation and apoptosis. Additionally, it impacts cellular metabolism by altering the activity of key metabolic enzymes, thereby influencing the overall metabolic flux within the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an inhibitor or activator of various enzymes, depending on the context. For example, it has been found to inhibit certain kinases by binding to their active sites, preventing substrate access and subsequent phosphorylation events. This inhibition can lead to downstream effects on cellular signaling and function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under physiological conditions for extended periods, allowing for sustained biological activity. Over time, it may undergo degradation, leading to a decrease in its efficacy and potential changes in its interaction with cellular targets .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as enhanced cellular function and protection against oxidative stress. At higher doses, it can become toxic, leading to adverse effects such as cellular damage and apoptosis. These threshold effects highlight the importance of dosage optimization in potential therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450s, which play a crucial role in its biotransformation. These interactions can lead to the formation of various metabolites, some of which may retain biological activity. The compound’s influence on metabolic flux and metabolite levels can have significant implications for its overall biological effects .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate its localization to particular cellular compartments, where it can exert its biological effects. The compound’s distribution is also influenced by its physicochemical properties, such as solubility and membrane permeability .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It is often directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism. The precise localization can significantly impact the compound’s efficacy and biological outcomes .